Cas no 115665-95-7 (trans-3-Bromo-β-nitrostyrene)
Technical Introduction: trans-3-Bromo-β-nitrostyrene
trans-3-Bromo-β-nitrostyrene is a versatile nitroolefin derivative characterized by its bromine and nitro functional groups, which enhance its reactivity in organic synthesis. The trans-configuration ensures structural stability, while the electron-withdrawing nitro group facilitates Michael additions and cycloaddition reactions. The bromine substituent offers further functionalization potential via cross-coupling or nucleophilic substitution. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles. Its high purity and well-defined stereochemistry make it a reliable intermediate for researchers seeking precise control in synthetic pathways. Storage under inert conditions is recommended to maintain stability.
trans-3-Bromo-β-nitrostyrene structure
Product Name:trans-3-Bromo-β-nitrostyrene
CAS No:115665-95-7
MF:C8H6BrNO2
MW:228.042741298676
MDL:MFCD00226044
CID:130861
PubChem ID:24883179
Update Time:2025-06-09
trans-3-Bromo-β-nitrostyrene Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-Bromo-3-(2-nitrovinyl)benzene
- trans-3-Bromo-β-nitrostyrene
- Benzene,1-bromo-3-[(1E)-2-nitroethenyl]-
- 1-bromo-3-(2-nitrovinyl)benzene
- 642207_ALDRICH
- AC1NZ7J8
- A-nitrostyrene
- CHEMBL445406
- SureCN528279
- trans-3-Bromo-
- SCHEMBL528279
- 1-bromo-3-[(E)-2-nitroethenyl]benzene
- 15795-14-9
- trans-3-Bromo-beta-nitrostyrene
- AS-76313
- A809887
- BDBM512803
- Benzene, 1-bromo-3-[(1E)-2-nitroethenyl]-
- J-003315
- acs.jmedchem.1c00409_ST.398
- AKOS017269646
- 1-bromo-3-[(E)-2-nitrovinyl]benzene
- 1-bromo-3-(2-nitroethenyl)benzene
- trans-3-Bromo-beta-nitrostyrene, 97%
- NWHBBZILZXZIBO-SNAWJCMRSA-N
- 115665-95-7
- Benzene, 1-bromo-3-[(E)-2-nitroethenyl]-
- trans-3-Bromo- beta -nitrostyrene
- TRANS-3-BROMO-BETA-NITROSTYRENE 97
-
- MDL： MFCD00226044
- Inchi： 1S/C8H6BrNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-6H/b5-4+
- InChI Key： NWHBBZILZXZIBO-SNAWJCMRSA-N
- SMILES： BrC1=CC=CC(/C=C/[N+](=O)[O-])=C1
Computed Properties
- Exact Mass: 226.95819g/mol
- Monoisotopic Mass: 226.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1.596
- Melting Point: 60-64 °C (lit.)
- Boiling Point: 318.1°Cat760mmHg
- Flash Point: 146.2°C
- Refractive Index: 1.636
- PSA: 45.82000
- LogP: 3.21970
- Solubility: Not determined
trans-3-Bromo-β-nitrostyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03103-5g |
(E)-1-Bromo-3-(2-nitrovinyl)benzene |
115665-95-7 | 97% | 5g |
¥2158.0 | 2024-07-19 | |
| TRC | B686220-1g |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 1g |
$ 170.00 | 2022-06-06 | ||
| TRC | B686220-10g |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 10g |
$ 1360.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 642207-5G |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 97% | 5G |
1361.75 | 2021-05-17 | |
| TRC | B686220-1000mg |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 1g |
$ 207.00 | 2023-04-18 | ||
| TRC | B686220-10000mg |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 10g |
$ 1642.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | D963745-250mg |
Benzene, 1-bromo-3-[(1E)-2-nitroethenyl]- |
115665-95-7 | 95% | 250mg |
$105 | 2024-07-28 | |
| Cooke Chemical | S247479-5g |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 97% | 5g |
RMB 1230.74 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-229503-5g |
trans-3-Bromo-β-nitrostyrene, |
115665-95-7 | 5g |
￥782.00 | 2023-09-05 | ||
| TRC | B686220-5g |
trans-3-Bromo-β-nitrostyrene |
115665-95-7 | 5g |
$ 800.00 | 2023-09-08 |
trans-3-Bromo-β-nitrostyrene Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
115665-95-7 (trans-3-Bromo-β-nitrostyrene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
